2-[4-(Azetidine-1-carbonyl)piperidino]sulfonylbenzoic acid methyl ester

• IUPAC Name: methyl 2-[4-(azetidine-1-carbonyl)piperidin-1-yl]sulfonylbenzoate
• InChI: InChI=1S/C17H22N2O5S/c1-24-17(21)14-5-2-3-6-15(14)25(22,23)19-11-7-13(8-12-19)16(20)18-9-4-10-18/h2-3,5-6,13H,4,7-12H2,1H3
• InChI Key: UUCLQGDXFGWCHH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1S(=O)(=O)N2CCC(CC2)C(=O)N3CCC3
• Molecular Formula: C17H22N2O5S
• Molecular Weight: 366.4 g/mol

Description

Azetidines are one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry. The reactivity of azetidines is driven by a considerable ring strain, which translates into both facile handling and unique reactivity that can be triggered under appropriate reaction conditions.

Synthesis Analysis

Azetidines have been synthesized using various methods. Recent advances in the chemistry and reactivity of azetidines have been reported. The review is organized by the methods of synthesis of azetidines and the reaction type used for functionalization of azetidines.

Molecular Structure Analysis

The molecular structure of azetidines is characterized by a four-membered heterocycle. The reactivity of azetidines is driven by a considerable ring strain.

Chemical Reactions Analysis

Azetidines have unique reactivity that can be triggered under appropriate reaction conditions. They have been used as motifs in drug discovery, polymerization, and chiral templates.

Future Directions

Azetidines represent one of the most important four-membered heterocycles used in organic synthesis and medicinal chemistry. Future research will likely continue to explore the synthesis, reactivity, and application of azetidines.